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Compound of Interest

Compound Name: D-Homocysteine

Cat. No.: B031012

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling D-Homocysteine, including detailed operational procedures and disposal plans, to
foster a culture of safety and build trust in laboratory practices.

Personal Protective Equipment (PPE)

Adherence to proper PPE protocols is the first line of defense against potential exposure. The
following table summarizes the recommended PPE for handling D-Homocysteine in various
laboratory settings.
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Physical and Chemical Properties

Understanding the physical and chemical properties of D-Homocysteine is crucial for safe

handling and storage.
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Property Value

Molecular Formula C4H9ONO2S[3]

Molecular Weight 135.19 g/mol [3]
Appearance White crystalline powder.
Melting Point 232-233°C (decomposes).[4]
Solubility Soluble in water.

Storage Temperature Recommended at -20°C.[4]

Note: The safety data for D-Homocysteine is often presented for the DL-Homocysteine
mixture. The safety precautions are considered applicable.

Operational Plan for Safe Handling

A systematic workflow is essential to minimize risks associated with handling D-
Homocysteine.

Preparation

o Don Appropriate PPE: Before handling D-Homocysteine, ensure all personnel are wearing
the appropriate PPE as outlined in the table above.

» Prepare Workspace: Work should be conducted in a well-ventilated area, preferably within a
chemical fume hood, especially when handling the solid form or preparing solutions.[1]
Ensure the work area is clean and uncluttered.

o Assemble Materials: Gather all necessary equipment, such as spatulas, weigh boats,
beakers, and solvents, before beginning the handling process.

Handling

e Weighing: When weighing solid D-Homocysteine, minimize the creation of dust. Use a draft
shield on the balance if necessary.
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» Dissolving: When preparing solutions, slowly add the solid D-Homocysteine to the solvent
to avoid splashing.

» Use in Experiments: Handle solutions with care to prevent spills and aerosols.

Cleanup and Disposal Plan

Proper disposal of D-Homocysteine and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.[1]

e Solid Waste:
o Collect excess solid D-Homocysteine in a clearly labeled, sealed container.

o Dispose of the container as chemical waste in accordance with institutional, local, and
national regulations.[1]

e Liquid Waste:

o Collect solutions containing D-Homocysteine in a designated and labeled waste
container.[1]

o Do not pour D-Homocysteine solutions down the drain.[1]

o Dispose of the liquid waste container through your institution's hazardous waste
management program.[1]

e Contaminated Materials:

o Items such as gloves, weigh boats, and paper towels that have come into contact with D-
Homocysteine should be placed in a sealed bag and disposed of as chemical waste.[1]

e Decontamination:

o Clean the work area thoroughly with an appropriate solvent and decontaminating solution
after handling is complete.
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o Doff PPE: Remove PPE in the correct order to prevent cross-contamination. Dispose of
single-use PPE as chemical waste.

Experimental Workflow Diagram

The following diagram illustrates the standard operating procedure for the safe handling of D-
Homocysteine.
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Workflow for Safe Handling of D-Homocysteine
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Caption: Standard operating procedure for safely handling D-Homocysteine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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